Cas no 307326-32-5 (4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide
• CAS No: 307326-32-5
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 5759328
• PubChem ID: 1126075
• Update Time: 2025-05-23

4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-1-ylsulfonyl)-N-(3-ethoxyphenyl)benzamide
• Oprea1_659155
• AKOS000540334
• IFLab1_006373
• CCG-315370
• AB00675571-01
• HMS1430C11
• Oprea1_267977
• 307326-32-5
• Z56770362
• F1620-0071
• BAS 01833956
• 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide
• AB00675571-02

• InChI Key： MSBYMVCWDCYJEN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC=C(C=2)OCC)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide

Comprehensive Overview of 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide (CAS No. 307326-32-5)

4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide (CAS No. 307326-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azepane and sulfonyl functional groups, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for targeting specific biological pathways.

The structural complexity of 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide allows it to serve as a versatile intermediate in synthetic chemistry. Its benzamide core, combined with the 3-ethoxyphenyl moiety, provides a robust framework for further derivatization. This adaptability has led to its use in the development of novel therapeutic agents, particularly in areas such as enzyme inhibition and receptor modulation. The compound's CAS No. 307326-32-5 is frequently referenced in academic journals and patent filings, underscoring its relevance in cutting-edge research.

In recent years, the demand for sulfonamide-based compounds like 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide has surged due to their broad-spectrum biological activities. Scientists are investigating its potential in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory conditions. The compound's ability to interact with key proteins and enzymes positions it as a valuable tool in the quest for next-generation pharmaceuticals.

From a synthetic perspective, the preparation of 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide involves multi-step organic reactions, often requiring precise control over reaction conditions. The azepane-1-sulfonyl group, in particular, introduces both steric and electronic considerations that must be carefully managed to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for further applications.

The pharmacological profile of 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide is another area of active investigation. Preliminary studies suggest that it may exhibit favorable pharmacokinetic properties, including reasonable bioavailability and metabolic stability. These attributes are critical for its potential transition from bench to bedside, making it a subject of interest for both academic and industrial researchers.

Beyond its immediate applications, 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide also serves as a model compound for studying structure-activity relationships (SAR). By systematically modifying its functional groups, researchers can gain insights into how specific structural features influence biological activity. This approach is instrumental in the rational design of new drugs, particularly in the context of personalized medicine and targeted therapies.

In conclusion, 4-(azepane-1-sulfonyl)-N-(3-ethoxyphenyl)benzamide (CAS No. 307326-32-5) represents a fascinating intersection of chemistry and biology. Its unique structural features and potential therapeutic applications make it a compelling subject for ongoing research. As the scientific community continues to unravel its properties, this compound is likely to play an increasingly important role in the development of innovative medical solutions.